Cas no 6626-22-8 (Benzenamine,4-[(4-bromophenyl)sulfonyl]-)

• Product Name: Benzenamine,4-[(4-bromophenyl)sulfonyl]-
• CAS No: 6626-22-8
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• CID: 514579
• PubChem ID: 246562
• Update Time: 2025-09-26

Benzenamine,4-[(4-bromophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-bromophenyl)sulfonyl]-
• 4-(4-bromophenyl)sulfonylaniline
• 4-[(4-bromophenyl)sulfonyl]Benzenamine
• 4-AMINO-4'-BROMODIPHENYLSULFONE
• 4-AMINO-4-BROMODIPHENYLSULFONE
• (4-Brom-phenyl)-(4-amino-phenyl)-sulfon
• 4-(4-Brom-benzolsulfonyl)-anilin
• 4-(4-bromo-benzenesulfonyl)-aniline
• 4-(4-bromophenylsulfonyl)aniline
• 4-(4-bromophenylsulphonyl)-aniline
• 4-(4-Brom-phenylsulfon)-anilin
• AC1L6ICB
• AC1Q51WK
• AC1Q6TUK
• CTK5C3907
• FT-0636197
• BS-29352
• 6626-22-8
• AKOS005136946
• 4-((4-Bromophenyl)sulfonyl)aniline
• EN300-43000
• DTXSID30289205
• 4-[(4-bromobenzene)sulfonyl]aniline
• 4-(4-Bromobenzene-1-sulfonyl)aniline
• 4-(4-bromobenzenesulfonyl)aniline
• CS-0206013
• AB00999640-01
• NSC59825
• NSC-59825
• 4-(4-BROMOPHENYLSULFONYL)-ANILINE
• SCHEMBL166250
• CHEMBL143936

• Inchi： 1S/C12H10BrNO2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,14H2
• InChI Key： NQFSNUDQTQPXEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 310.96200
• Monoisotopic Mass: 310.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 481.4°C at 760 mmHg
• Flash Point: 245°C
• Refractive Index: 1.65
• PSA: 68.54000
• LogP: 4.52610